Cas no 2090136-09-5 (3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid)

• Product Name: 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid
• CAS No: 2090136-09-5
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5295693
• Update Time: 2025-06-14

3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-7-propanoic acid, β,2-dimethyl-
• 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid

• Inchi： 1S/C11H13N3O2/c1-7(5-11(15)16)10-4-3-9-6-12-8(2)13-14(9)10/h3-4,6-7H,5H2,1-2H3,(H,15,16)
• InChI Key： TUQSZZWSWBFSAD-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2C=NC(C)=NN12)(C)CC(=O)O

Additional information on 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid

Comprehensive Overview of 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid (CAS No. 2090136-09-5)

The compound 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid (CAS No. 2090136-09-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural framework. This molecule features a pyrrolo[2,1-f][1,2,4]triazine core, which is a fused bicyclic system known for its potential bioactivity. The presence of a butanoic acid side chain further enhances its versatility, making it a candidate for drug discovery and medicinal chemistry applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug development, particularly those containing triazine and pyrrole moieties. These structures are often associated with antimicrobial, anticancer, and anti-inflammatory properties. The 2-methylpyrrolo[2,1-f][1,2,4]triazine scaffold in 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid is structurally analogous to purine bases, which are critical in nucleic acid metabolism. This resemblance suggests potential interactions with enzymes or receptors involved in cellular signaling pathways.

In the context of current research trends, 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid aligns with the growing interest in small-molecule therapeutics and targeted drug delivery. Researchers are increasingly focusing on structure-activity relationships (SAR) to optimize the efficacy of such compounds. The butanoic acid moiety, for instance, could be modified to improve solubility or binding affinity, making it a valuable scaffold for lead optimization in drug design.

From a synthetic chemistry perspective, the preparation of 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid involves multi-step organic reactions, including cyclization and functional group transformations. The CAS No. 2090136-09-5 serves as a unique identifier for this compound, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular formula and weight, along with spectroscopic data (e.g., NMR, IR, and MS), are essential for characterization and quality control in research settings.

The potential applications of 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid extend beyond pharmaceuticals. It may also find use in agrochemicals or material science, where heterocyclic compounds are employed as building blocks for functional materials. For example, its triazine core could contribute to the development of organic electronic materials or catalysts for green chemistry applications.

Given the rising demand for bioactive molecules in the life sciences, 3-{2-methylpyrrolo[2,1-f][1,2,4]triazin-7-yl}butanoic acid represents a promising area of exploration. Researchers and industry professionals are keen to uncover its full potential, whether as a therapeutic agent or a chemical intermediate. As such, this compound is likely to remain a subject of interest in academic and industrial research for years to come.